2-(2-chlorophenyl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H23ClN4O/c23-19-7-3-1-5-17(19)15-21(28)25-13-14-27-20-8-4-2-6-18(20)22(26-27)16-9-11-24-12-10-16/h1,3,5,7,9-12H,2,4,6,8,13-15H2,(H,25,28)
• InChI Key: NKXOIUYJAYWONU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)CC3=CC=CC=C3Cl)C4=CC=NC=C4
• Molecular Formula: C22H23ClN4O
• Molecular Weight: 394.9 g/mol

Description

2-(2-chlorophenyl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H23ClN4O and its molecular weight is 394.9. The purity is usually 95%.
BenchChem offers high-quality 2-(2-chlorophenyl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-chlorophenyl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Compounds with long alkyl side chain acetamide derivatives, including those with pyridinyl and indazolyl groups, have been synthesized and evaluated for their corrosion inhibition efficiencies. These compounds were tested on steel in acidic and oil mediums, showing promising inhibition efficiencies. This suggests that compounds with similar structures can be designed as corrosion inhibitors in various industrial applications (Yıldırım & Çetin, 2008).

Photovoltaic Efficiency

Research has also explored the synthesis and evaluation of bioactive benzothiazolinone acetamide analogs for their photovoltaic efficiency. Compounds structured around acetamide and pyridinyl groups have shown good light harvesting efficiency (LHE) and potential for use as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating a blend of organic chemistry and renewable energy technology applications (Mary et al., 2020).

Inhibitor Development

Another area of interest is the development of inhibitors for specific enzymes or receptors. For example, compounds similar in structure to the given chemical have been identified as potent inhibitors for human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), with significant selectivity and potential therapeutic applications in diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Heterocyclic Compound Synthesis

The synthesis of innovative heterocycles incorporating thiadiazole moieties for potential use as insecticidal agents represents another application. This suggests that complex acetamides, when incorporated into heterocycles, can lead to compounds with specific biological activities (Fadda et al., 2017).